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Compound of Interest

Compound Name: (5-Bromopentyl)boronic acid

Cat. No.: B045191

For Researchers, Scientists, and Drug Development Professionals

(5-Bromopentyl)boronic acid is a valuable reagent in organic synthesis, particularly in cross-
coupling reactions. However, like many organoboron compounds, it presents a unique set of
hazards that necessitate stringent safety protocols. This in-depth technical guide provides a
comprehensive overview of the hazards associated with (5-Bromopentyl)boronic acid and
outlines detailed safety precautions and experimental protocols to ensure the well-being of
laboratory personnel.

Hazard Identification and Classification

(5-Bromopentyl)boronic acid is classified as a hazardous substance. The primary hazards
are related to skin, eye, and respiratory irritation.

GHS Hazard Statements: H315, H319, H335
Signal Word: Warning

The following table summarizes the key hazard information:
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Hazard Class GHS Classification Description
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]
Serious Eye Damage/Eye Causes serious eye irritation.

o Category 2A
Irritation [1][2]

Specific target organ toxicity — May cause respiratory
) Category 3 o
Single exposure irritation.[2]

Prudent Safety Precautions and Personal Protective
Equipment (PPE)

A multi-layered approach to safety is crucial when handling (5-Bromopentyl)boronic acid.
This includes a combination of engineering controls, administrative controls, and appropriate
personal protective equipment.

Engineering Controls

e Fume Hood: All manipulations of (5-Bromopentyl)boronic acid, especially those that may
generate dust or aerosols, must be conducted in a certified chemical fume hood to minimize
inhalation exposure.[3][4][5]

» Ventilation: Ensure adequate general laboratory ventilation to maintain low ambient
concentrations of the chemical.[6][7]

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.[3][5]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling (5-Bromopentyl)boronic
acid:
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PPE Category

Recommended
Specification

Rationale

Eye and Face Protection

Chemical safety goggles with a
face shield.[3][7]

Protects against splashes and
dust that can cause serious

eye damage.

Hand Protection

Nitrile or butyl rubber gloves.

Provides a barrier against skin
contact. Gloves must be
inspected prior to use and
disposed of properly after
handling.[7]

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.[3]

Minimizes skin contact and
protects from potential

splashes.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
appropriate cartridges should
be used if working outside a
fume hood or if dust

generation is unavoidable.[3]

[5]16]

Essential for preventing
inhalation of harmful dust or

aerosols.

Experimental Protocols for Safe Handling

Adherence to standardized experimental protocols is paramount to mitigating the risks

associated with (5-Bromopentyl)boronic acid.

General Handling Procedures

e Pre-use Inspection: Before use, visually inspect the container for any signs of damage or

leakage.

e Avoid Dust Generation: Handle the solid material carefully to avoid creating dust.[8]
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e Weighing: If possible, weigh the compound in a fume hood or a ventilated enclosure.

o Transfers: Use appropriate tools such as spatulas or powder funnels for transfers to
minimize dust dispersion.

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[9][10]

Storage

» Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][11]

 Inert Atmosphere: For long-term storage and to maintain purity, store under an inert
atmosphere in a freezer at temperatures below -20°C.

Spill and Waste Disposal

» Spill Response: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the
spill with an inert absorbent material such as sand or vermiculite.[12] Sweep up the material,
place it in a suitable container for disposal, and clean the affected area thoroughly.[9]

» Waste Disposal: Dispose of waste materials in accordance with federal, state, and local
regulations.[6] Do not allow the product to enter drains.[7][8]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[9][13][14]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.[9]

[13][15] If skin irritation persists, get medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[9][13][15] Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[14]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[16]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling (5-

Bromopentyl)boronic acid, from preparation to disposal.
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Safe Handling Workflow for (5-Bromopentyl)boronic acid
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Caption: Logical workflow for handling (5-Bromopentyl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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